Cas no 287205-68-9 (CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER)

• Product Name: CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER
• CAS No: 287205-68-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD32862661
• CID: 3403923
• PubChem ID: 101218891
• Update Time: 2025-07-19

CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER
• (S)-N-Cyclohex-3-enyl-4-methyl-benzenesulfonamide
• N-[(1S)-cyclohex-3-en-1-yl]-4-methylbenzene-1-sulfonamide
• 287205-68-9
• N-[(1S)-cyclohex-3-en-1-yl]-4-methylbenzenesulfonamide
• (S)-N-(Cyclohex-3-en-1-yl)-4-methylbenzenesulfonamide
• N-[(S)-3-Cyclohexenyl]-p-toluenesulfonamide

• MDL： MFCD32862661
• Inchi： 1S/C14H17NO2/c16-14(15-13-9-5-2-6-10-13)17-11-12-7-3-1-4-8-12/h1-5,7-8,13H,6,9-11H2,(H,15,16)/t13-/m1/s1
• InChI Key： QOFVAYXLSOJRGQ-CYBMUJFWSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H]1CCC=CC1

Computed Properties

• Exact Mass: 251.09799996Da
• Monoisotopic Mass: 251.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER

Comprehensive Overview of CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER (CAS No. 287205-68-9)

CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER (CAS No. 287205-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclohexenyl and phenylmethyl ester functional groups, is often explored for its potential applications in drug synthesis and material science. Its molecular structure, which combines a carbamate moiety with a cyclic alkene, makes it a versatile intermediate in organic synthesis.

In recent years, the demand for CAS 287205-68-9 has increased due to its relevance in the development of novel bioactive molecules. Researchers are particularly interested in its stereochemical properties, as the (1S) configuration can influence the compound's interaction with biological targets. This aligns with current trends in precision medicine, where enantioselective synthesis is critical for optimizing therapeutic efficacy and reducing side effects.

One of the most frequently asked questions about CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for laboratory-scale reactions. Its stability at room temperature is another advantage, though prolonged exposure to light or moisture should be avoided to prevent degradation.

The synthesis of CAS 287205-68-9 typically involves multi-step organic reactions, including esterification and protection-deprotection strategies. Advanced techniques such as asymmetric catalysis are often employed to achieve the desired (1S) enantiomeric purity. These methods are in line with the growing emphasis on green chemistry, where researchers seek to minimize waste and improve atom economy.

Another hot topic related to this compound is its potential role in polymer chemistry. The cyclohexenyl group can serve as a reactive site for polymerization, opening doors to innovative materials with tailored properties. This application is particularly relevant in industries focusing on sustainable and high-performance polymers, which are increasingly sought after in automotive and electronics sectors.

From a regulatory perspective, CARBAMIC ACID, (1S)-3-CYCLOHEXEN-1-YL-, PHENYLMETHYL ESTER is not classified as a hazardous substance under major global safety standards. However, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended when handling this compound. This aligns with the broader industry shift toward safer chemical practices and workplace safety protocols.

In summary, CAS 287205-68-9 represents a valuable building block in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features and synthetic versatility make it a compound of enduring interest to researchers and industry professionals alike. As the field of organic chemistry continues to evolve, the demand for such specialized intermediates is expected to grow, driven by innovations in drug discovery and sustainable materials.